Cas no 851971-63-6 (1-(2,3-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(2,3-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 851971-63-6
• MF: C₂₅H₂₇N₃OS
• MW: 417.566384553909
• CID: 6009001
• PubChem ID: 4093577
• Update Time: 2025-05-22

1-(2,3-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• 3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea
• Thiourea, N'-(2,3-dimethylphenyl)-N-(2-furanylmethyl)-N-[2-(2-methyl-1H-indol-3-yl)ethyl]-
• 1-(2,3-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• 3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• AKOS001503457
• F0633-0126
• 851971-63-6

• Inchi： 1S/C25H27N3OS/c1-17-8-6-12-23(18(17)2)27-25(30)28(16-20-9-7-15-29-20)14-13-21-19(3)26-24-11-5-4-10-22(21)24/h4-12,15,26H,13-14,16H2,1-3H3,(H,27,30)
• InChI Key： SNRBDKHRUHZQCJ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(CCC1C2=C(NC=1C)C=CC=C2)C(NC1=CC=CC(C)=C1C)=S

Computed Properties

• Exact Mass: 417.18748367g/mol
• Monoisotopic Mass: 417.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 599.1±60.0 °C(Predicted)
• pka: 13.32±0.70(Predicted)

Additional information on 1-(2,3-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea

Compound CAS No. 851971-63-6: 1-(2,3-Dimethylphenyl)-3-(Furan-2-Yl)methyl-3-[2-(2-Methyl-1H-lndol-3-Yl)Ethyl]Thiourea

The compound with CAS No. 851971-63-6, known as 1-(2,3-dimethylphenyl)-3-(furan-2-yl)methyl-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiourea core, a 2,3-dimethylphenyl group, a furan moiety, and a substituted indole group. These structural elements contribute to its potential biological activities and make it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the thiourea moiety as a key functional group in this compound. Thioureas are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the molecule's interactions with biological targets. Additionally, the presence of the furan ring introduces aromaticity and potential conjugation pathways, further modulating the compound's electronic properties. The indole group, a common structural motif in many bioactive compounds, adds to the molecule's complexity and may contribute to its pharmacokinetic profile.

The 2,3-dimethylphenyl group serves as a bulky substituent, which could influence the compound's solubility and stability. This substitution pattern is often employed in drug design to optimize pharmacokinetic properties such as absorption and distribution. Furthermore, the methyl groups attached to the indole ring may play a role in stabilizing the molecule's conformation or enhancing its lipophilicity.

Recent research has focused on evaluating the biological activities of this compound. In vitro studies have demonstrated its potential as an antioxidant agent, with findings suggesting that it can scavenge free radicals and reduce oxidative stress. This property is particularly relevant in the context of diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the compound's role as an enzyme inhibitor. Preliminary assays have indicated that it may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to inflammatory processes, making this compound a promising candidate for anti-inflammatory drug development.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding interactions with various protein targets, including kinases and G-protein coupled receptors (GPCRs). Such insights are invaluable for understanding the mechanism of action of this compound and guiding further optimization efforts.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiourea core through condensation reactions and the subsequent introduction of functional groups via coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity product.

In terms of applications, this compound holds potential in several therapeutic areas. Its antioxidant and anti-inflammatory properties make it a candidate for treating conditions such as arthritis, Alzheimer's disease, and cardiovascular disorders. Additionally, ongoing research is exploring its potential as an anticancer agent by investigating its effects on tumor cell proliferation and apoptosis.

From an environmental standpoint, recent studies have evaluated the ecotoxicological profile of this compound. Results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to assess its long-term environmental impact and biodegradation pathways.

In conclusion, CAS No. 851971-63-6 represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structure, combined with advancements in synthetic chemistry and computational modeling techniques, positions it as a valuable tool for drug discovery research. As ongoing studies continue to uncover its full spectrum of activities and mechanisms of action, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.